5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C22H24N2O4S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: (5Z)-5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H24N2O4S/c1-4-13-24-21(26)19(14-15-7-6-8-18(20(15)25)28-5-2)29-22(24)23-16-9-11-17(27-3)12-10-16/h6-12,14,25H,4-5,13H2,1-3H3/b19-14-,23-22?
• InChI Key: DDEWMRMAJKRPQH-NPPZMEKISA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=C(C(=CC=C2)OCC)O)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCCN1C(=O)C(=CC2=C(C(=CC=C2)OCC)O)SC1=NC3=CC=C(C=C3)OC

Description

5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is a compound that has been synthesized for its potential use in scientific research. This compound has shown promise in various areas of research, including its use as an anti-inflammatory agent, as well as its potential to treat cancer and other diseases.

Mechanism of Action

The mechanism of action of 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the production of inflammatory cytokines, reduce the expression of adhesion molecules, and inhibit the activation of certain transcription factors. Additionally, this compound has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one in lab experiments is its potential as an anti-inflammatory agent and its cytotoxic effects on cancer cells. This makes it a potential candidate for the development of new drugs for the treatment of inflammatory diseases and cancer.
One limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several future directions for research on 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. One direction is to further investigate its potential as an anti-inflammatory agent and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.
Another direction is to further investigate its potential as a cancer treatment and to develop new drugs based on this compound. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects, as well as to optimize its pharmacokinetics and bioavailability.

Synthesis Methods

The synthesis of 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one involves the reaction of 2-aminothiazole with 4-methoxybenzaldehyde in the presence of ethanol and sodium hydroxide. The resulting product is then reacted with 3-ethoxy-2-hydroxybenzaldehyde and propylamine in the presence of acetic acid and refluxed for several hours. The final product is obtained after recrystallization from ethanol.

Scientific Research Applications

5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been studied for its potential use in various areas of scientific research. One area of research has been its potential as an anti-inflammatory agent. Studies have shown that this compound has anti-inflammatory effects in vitro and in vivo, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Another area of research has been its potential to treat cancer. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a potential candidate for the treatment of various types of cancer.